Cas no 69971-40-0 (4-ethyl-2-Pyridinecarboxylic acid ethyl ester)

• Product name: 4-ethyl-2-Pyridinecarboxylic acid ethyl ester
• CAS No: 69971-40-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1116253
• PubChem ID: 13624107

4-ethyl-2-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-Pyridinecarboxylic acid ethyl ester
• 69971-40-0
• ethyl4-ethylpicolinate
• ethyl 4-ethylpicolinate

• Inchi： InChI=1S/C10H13NO2/c1-3-8-5-6-11-9(7-8)10(12)13-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： WZFHBYCACNHHDX-UHFFFAOYSA-N
• SMILES： CCC1=CC(=NC=C1)C(=O)OCC

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 39.19